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Compound of Interest

Compound Name: ACP-5862

Cat. No.: B2622267 Get Quote

Essential Safety and Handling Guide for ACP-
5862
FOR RESEARCH USE ONLY. NOT FOR DRUG, HOUSEHOLD, OR OTHER USES.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling ACP-5862, a major active metabolite of Acalabrutinib

and a potent, irreversible inhibitor of Bruton tyrosine kinase (BTK). Adherence to these

guidelines is essential to ensure personal safety and maintain a secure laboratory environment.

Personal Protective Equipment (PPE)
Standard laboratory PPE is required to minimize exposure risk. The following equipment should

be worn at all times when handling ACP-5862:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat or a disposable gown.

Respiratory Protection: In cases of potential aerosolization or handling of fine powders, a

NIOSH-approved respirator or a fume hood should be used.
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Operational Plan: Handling and Storage
Storage: ACP-5862 should be stored at -20°C for long-term stability. For solutions in solvents

like DMSO, storage at -80°C is recommended to maintain integrity.

Handling:

All handling of ACP-5862 should be conducted in a well-ventilated area, preferably within a

chemical fume hood to avoid inhalation of any dust or aerosols.

Avoid direct contact with skin, eyes, and clothing. In case of accidental contact, follow the

first aid measures outlined below.

Prepare solutions carefully to avoid splashing and aerosol formation.

First Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Wash out mouth with water, provided the person is

conscious. Seek immediate medical attention.

Spills and Accidental Release
In the event of a spill, wear appropriate PPE, including respiratory protection. Absorb the spill

with an inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal.

Ventilate the area and wash the spill site after the material has been collected.
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Dispose of ACP-5862 and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations. This compound should be treated as

hazardous chemical waste. Do not dispose of it down the drain or in regular trash.

Quantitative Data Summary
The following table summarizes key quantitative data for ACP-5862, relevant to its biological

activity and pharmacokinetic properties.

Parameter Value Reference

IC₅₀ (BTK) 5.0 nM [1]

Molecular Weight 481.5 g/mol [2]

Molecular Formula C₂₆H₂₃N₇O₃ [2]

Plasma Protein Binding

(Human)
98.6%

Half-life (in humans after

Acalabrutinib administration)
Approximately 6.9 hours

Experimental Protocol: In Vitro BTK Kinase Assay
This protocol provides a general workflow for assessing the inhibitory activity of ACP-5862 on

Bruton's tyrosine kinase (BTK) in a cell-free system.

Materials:

Recombinant human BTK enzyme

Kinase buffer

ATP (Adenosine triphosphate)

Substrate (e.g., a specific peptide or protein that BTK phosphorylates)

ACP-5862 (dissolved in an appropriate solvent, e.g., DMSO)
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Detection reagent (e.g., ADP-Glo™ Kinase Assay kit)

Microplate reader

Procedure:

Prepare Reagents: Thaw all reagents and keep them on ice. Prepare serial dilutions of ACP-
5862 in the kinase buffer.

Kinase Reaction Setup: In a microplate, add the kinase buffer, the BTK enzyme, and the

substrate.

Initiate Inhibition: Add the various concentrations of ACP-5862 to the wells. Include a control

with no inhibitor.

Start the Kinase Reaction: Add ATP to all wells to initiate the phosphorylation reaction.

Incubation: Incubate the plate at a specified temperature (e.g., 30°C) for a predetermined

time (e.g., 60 minutes).

Stop the Reaction and Detect Signal: Add the detection reagent according to the

manufacturer's instructions. This typically stops the kinase reaction and measures the

amount of ADP produced, which is proportional to the kinase activity.

Data Analysis: Measure the signal using a microplate reader. Calculate the percent inhibition

for each concentration of ACP-5862 and determine the IC₅₀ value.

Visualizing the BTK Signaling Pathway and
Experimental Workflow
To further clarify the biological context and experimental procedures, the following diagrams

are provided.
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Caption: Bruton's Tyrosine Kinase (BTK) Signaling Pathway and Inhibition by ACP-5862.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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